ethyl 3-carbamoyl-2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-carbamoyl-2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C25H32N4O6S2/c1-3-35-25(32)29-14-13-19-20(15-29)36-24(21(19)22(26)30)27-23(31)16-9-11-18(12-10-16)37(33,34)28(2)17-7-5-4-6-8-17/h9-12,17H,3-8,13-15H2,1-2H3,(H2,26,30)(H,27,31)
• InChI Key: AWGIPESPSLGJHK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4
• Molecular Formula: C25H32N4O6S2
• Molecular Weight: 548.7 g/mol
• CAS No.: 449782-05-2

Description

Synthesis Analysis

This involves the methods and reactions used to produce the compound. It often includes the starting materials, reagents, and conditions for each step of the synthesis.

Molecular Structure Analysis

This involves analyzing the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including the reagents and conditions for each reaction.

Physical and Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties might include reactivity, flammability, and types of chemical reactions the substance can undergo.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydropyridines : Ethyl 2-methyl-2,3-butadienoate, acting as a 1,4-dipole synthon, undergoes [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst. This process results in the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates, showcasing a method for synthesizing highly functionalized tetrahydropyridines with complete regioselectivity and excellent yields. This technique highlights the compound's potential for generating complex molecular structures useful in drug development and material science (Zhu, Lan, & Kwon, 2003).

• Novel Pyrido and Thieno Pyrimidine Derivatives : The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates demonstrates the compound's utility in creating heterocyclic structures. These structures have applications in pharmaceuticals as they can serve as precursors for the synthesis of drugs targeting various diseases (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Metal–Organic Frameworks (MOFs) : The study on carboxylate-assisted ethylamide metal–organic frameworks reveals the synthesis, structure, thermostability, and luminescence studies of these materials. MOFs have significant applications in gas storage, separation, and catalysis, indicating the potential use of the compound in constructing advanced materials with specific chemical and physical properties (Sun et al., 2012).

Safety and Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, and environmental impact. Material Safety Data Sheets (MSDS) are often used as a source of this information.